Cas no 74135-13-0 (Sucrose Octasulfate, Ammonium Salt)

• Product Name: Sucrose Octasulfate, Ammonium Salt
• CAS No: 74135-13-0
• Molecular Formula: C₁₂H₁₄O₃₅S₈-₈^.₈[H₄N+]
• Molecular Weight: 1119.04624
• CID: 826700
• PubChem ID: 18643587

Sucrose Octasulfate, Ammonium Salt Properties

Names and Identifiers

• Sucrose Octasulfate, Ammonium Salt
• ammonium salt of sucrose octasulfate
• Sucrose Octasulfate,
• octaazanium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• Sucrose Octasulfate octaAmmonium Salt
• .ALPHA.-D-GLUCOPYRANOSIDE, 1,3,4,6-TETRA-O-SULFO-.BETA.-D-FRUCTOFURANOSYL, TETRAKIS(HYDROGEN SULFATE), AMMONIUM SALT
• UNII-0M75U2ZH0A
• 131587-92-3
• Sucrosofate ammonium
• Q27236962
• 0M75U2ZH0A
• .ALPHA.-D-GLUCOPYRANOSIDE, 1,3,4,6-TETRA-O-SULFO-.BETA.-D-FRUCTOFURANOSYL, TETRAKIS(HYDROGEN SULFATE), OCTAAMMONIUM SALT
• alpha-D-Glucopyranoside, 1,3,4,6-tetra-O-sulfo-beta-D-fructofuranosyl, tetrakis(hydrogen sulfate), octaammonium salt
• 74135-13-0

• InChIKey： LQOAWDYRUPQHRM-QRDGSJRXSA-N
• Inchi： InChI=1S/C12H22O35S8.8H3N/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;;;;;;;;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);8*1H3/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;;;;;;;/m1......../s1
• SMILES： C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 991.74300
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 35
• Rotatable Bond Count: 13
• Monoisotopic Mass: 1117.9831246g/mol
• Heavy Atom Count: 63
• Complexity: 2130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 9
• Topological Polar Surface Area: 634Ų

Experimental Properties

• LogP: -0.33510
• PSA: 629.41000
• Melting Point: 157-159°C dec.
• Solubility: Water (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides